Cas no 1381846-27-0 (2-Bromo-5-(pivalamidomethyl)benzoic acid)

• Product Name: 2-Bromo-5-(pivalamidomethyl)benzoic acid
• CAS No: 1381846-27-0
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 4937953
• Update Time: 2025-06-12

2-Bromo-5-(pivalamidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-(PIVALAMIDOMETHYL)BENZOIC ACID
• 2-Bromo-5-[(2,2-dimethylpropanoylami no)methyl]benzoic acid
• 2-Bromo-5-(pivalamidomethyl)benzoic acid

• Inchi： 1S/C13H16BrNO3/c1-13(2,3)12(18)15-7-8-4-5-10(14)9(6-8)11(16)17/h4-6H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： KIMZYDVYCVVENK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)CNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 313.03136 g/mol
• Monoisotopic Mass: 313.03136 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4
• Molecular Weight: 314.17

Additional information on 2-Bromo-5-(pivalamidomethyl)benzoic acid

Professional Introduction to 2-Bromo-5-(pivalamidomethyl)benzoic acid (CAS No. 1381846-27-0)

2-Bromo-5-(pivalamidomethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1381846-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated benzoic acid core functionalized with a pivalamidomethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-Bromo-5-(pivalamidomethyl)benzoic acid combines the electron-withdrawing effect of the carboxylic acid group and the electron-donating influence of the pivalamidomethyl substituent. This balance enhances its reactivity and compatibility with a wide range of synthetic transformations, making it particularly useful in the development of novel therapeutic agents. The bromine atom at the 2-position further extends its utility as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The presence of both a bromine atom and an amide-like moiety in 2-Bromo-5-(pivalamidomethyl)benzoic acid positions it as a promising scaffold for drug discovery. Specifically, studies have indicated that such compounds may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary computational modeling suggests that derivatives of this compound could interact with target proteins involved in modulating immune responses, potentially offering therapeutic benefits in conditions such as rheumatoid arthritis or metabolic syndrome.

The pivalamidomethyl group, in particular, has been recognized for its ability to enhance the solubility and metabolic stability of drug candidates. This feature is especially relevant in medicinal chemistry, where optimizing pharmacokinetic properties is often critical for drug efficacy. Researchers have leveraged this advantage to design analogs of 2-Bromo-5-(pivalamidomethyl)benzoic acid with improved bioavailability profiles. Additionally, the bromine substituent allows for selective modifications, enabling chemists to fine-tune the compound's interactions with biological targets while maintaining overall structural integrity.

Recent advancements in synthetic methodologies have further expanded the applications of 2-Bromo-5-(pivalamidomethyl)benzoic acid. For example, flow chemistry techniques have been employed to streamline the synthesis of its derivatives, reducing reaction times and improving yields. These innovations not only enhance laboratory efficiency but also pave the way for large-scale production, which is essential for industrial applications. Moreover, green chemistry principles have been integrated into these processes, minimizing waste and hazardous byproducts to align with sustainable practices.

The compound's relevance extends beyond academic research; it has found utility in industrial settings as well. Pharmaceutical companies are increasingly adopting structure-based drug design approaches, where compounds like 2-Bromo-5-(pivalamidomethyl)benzoic acid serve as key building blocks. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development. This interdisciplinary approach has led to several breakthroughs in treating complex diseases by targeting previously unexplored biological pathways.

In conclusion, 2-Bromo-5-(pivalamidomethyl)benzoic acid (CAS No. 1381846-27-0) represents a versatile and multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic applications, while its potential biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.